![molecular formula C15H17N3O3S B5718589 1-(2-furoyl)-N-(4-methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide](/img/structure/B5718589.png)
1-(2-furoyl)-N-(4-methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of piperidine-based compounds, including structures similar to "1-(2-furoyl)-N-(4-methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide," often involves multiple steps, including the formation of piperidyl carboxamides and thiocarboxamides. These processes are designed based on inhibitor structures targeting specific proteins in plants, demonstrating moderate to good herbicidal activities, and suggesting potential as D1 protease inhibitors in plants (Hu et al., 2009).
Molecular Structure Analysis
Molecular structure analysis of piperidine-based compounds has been conducted using various techniques, including AM1 molecular orbital method and comparative molecular field analysis (CoMFA), to understand their conformational behaviors and interactions with receptors, such as the CB1 cannabinoid receptor (Shim et al., 2002). These analyses help in understanding the steric binding interactions and the potential for antagonist activity based on the spatial orientation of the compounds.
Chemical Reactions and Properties
Piperidine derivatives undergo various chemical reactions, including cyclization to form thiazole derivatives, demonstrating significant anti-arrhythmic activity (Abdel‐Aziz et al., 2009). These reactions are crucial for developing compounds with potential therapeutic applications, indicating the versatility of piperidine-based structures in chemical synthesis.
Physical Properties Analysis
The physical properties of piperidine-based compounds, such as solubility, melting point, and stability, are critical for their application in scientific research. While specific data on "1-(2-furoyl)-N-(4-methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide" is not available, related compounds have been analyzed for their physical and electronic structures using techniques like X-ray diffraction and DFT modeling, providing insights into their stability and reactivity (Çakmak et al., 2022).
Chemical Properties Analysis
The chemical properties, including reactivity and stability under different conditions, are essential for understanding the potential applications and safety of piperidine-based compounds. Experimental and theoretical investigations have been conducted to explore these aspects, including studies on their antimicrobial activity and potential as therapeutic agents for diseases like Alzheimer’s (Hussain et al., 2016).
properties
IUPAC Name |
1-(furan-2-carbonyl)-N-(4-methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3O3S/c1-10-9-22-15(16-10)17-13(19)11-4-6-18(7-5-11)14(20)12-3-2-8-21-12/h2-3,8-9,11H,4-7H2,1H3,(H,16,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KQMUDFHPFRVLDX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=N1)NC(=O)C2CCN(CC2)C(=O)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(furan-2-carbonyl)-N-(4-methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.